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Compound of Interest

Compound Name: 4-Fluoro-2-(trifluoromethyl)phenol

Cat. No.: B144575

Essential Safety and Handling Guide for 4-Fluoro-2-
(trifluoromethyl)phenol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Fluoro-2-(trifluoromethyl)phenol. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identifier and Properties

Property Value
Molecular Formula C7H4F40[1]
Molecular Weight 180.10 g/mol [1]
CAS Number 130047-19-7[1]
Appearance White Solid[2]
Odor Phenolic[2]

Hazard Classification

4-Fluoro-2-(trifluoromethyl)phenol is classified with the following hazards:
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Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1][2]

Skin Corrosion/Irritation (Category 1C): Causes severe skin burns and eye damage.[1][2]

Serious Eye Damage/Irritation (Category 1): Causes serious eye damage.[1]

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is critical. The following step-by-step guide outlines the
safe handling of 4-Fluoro-2-(trifluoromethyl)phenol.

1. Engineering Controls:

e Always handle 4-Fluoro-2-(trifluoromethyl)phenol in a properly functioning chemical fume
hood to minimize inhalation exposure.[3]

e Ensure an eyewash station and safety shower are readily accessible and in close proximity
to the workstation.[3]

2. Personal Protective Equipment (PPE):

o A comprehensive PPE strategy is essential to minimize exposure.[3] The following personal
protective equipment must be worn at all times when handling this chemical.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles should meet ANSI
Z87.1 standards. A face shield
should be worn over safety
glasses, especially when there

is a risk of splashing.[3]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves may
offer short-term protection. For
prolonged contact, consult the
glove manufacturer’s chemical
resistance guide for the most
suitable material.[3] Gloves

must be inspected prior to use.

[4]

Body Protection

Laboratory Coat

A flame-resistant lab coat worn
over personal clothing is
recommended. The coat
should be fully buttoned to

maximize skin coverage.[3]

Foot Protection

Closed-Toe Shoes

Shoes must cover the entire
foot.[3]

Respiratory Protection

Air-Purifying Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if working
outside of a fume hood or if
there is a risk of aerosol

generation.[3]

3. Handling Procedures:

¢ Avoid breathing dust or vapors.[5]

» Do not eat, drink, or smoke when using this product.[2]

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Trifluoromethyl_phenyl_propanedial.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Trifluoromethyl_phenyl_propanedial.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=8078
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Trifluoromethyl_phenyl_propanedial.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Trifluoromethyl_phenyl_propanedial.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Trifluoromethyl_phenyl_propanedial.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-64.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Wash hands and any exposed skin thoroughly after handling.[2][3]

o Keep the container tightly closed when not in use.[2][5]

Emergency and First Aid Measures
Immediate medical attention is required for all exposure incidents.[1]
 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes. Immediately call a POISON
CENTER or doctor/physician.[1]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower. Wash off immediately with soap and plenty of water. Call a physician immediately.[1]

[2]

 |If Swallowed: Rinse mouth. Do NOT induce vomiting. Drink plenty of water. Never give
anything by mouth to an unconscious person. Immediate medical attention is required.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2][6]

Disposal Plan

Proper disposal of 4-Fluoro-2-(trifluoromethyl)phenol and its containers is crucial to prevent
environmental contamination and ensure safety.

1. Spill Cleanup:

For small spills, sweep up the solid material, avoiding dust formation, and shovel it into
suitable, labeled containers for disposal.[1]

For large spills, evacuate the area and contact emergency services.[3]

Do not let the chemical enter drains.[7]

N

. Waste Disposal:
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» Dispose of contents and containers to an approved waste disposal plant.[2]

» Excess and expired materials should be offered to a licensed hazardous material disposal
company.[4]

e Ensure that all Federal and Local regulations regarding the disposal of this material are
followed.[4]

» Contaminated packaging should be disposed of in the same manner as the product itself.[4]

[7]

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-(trifluoromethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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